Cas no 111-48-8 (2,2’-Thiodiethanol)

Thiodiglycol is a light yellow oily liquid with low toxicity. It can be dissolved in water \ ethanol \ acetone and chloroform, and slightly soluble in benzene \ ether and carbon tetrachloride. The relative density (d204) is 1.1852, the boiling point is 283 ℃, the flash point is 160 ℃, and the freezing point is -10 ℃. The molecular weight is 122.18
2,2’-Thiodiethanol structure
2,2’-Thiodiethanol structure
Product Name:2,2’-Thiodiethanol
CAS No:111-48-8
Molecular Formula:C4H10O2S
Molecular Weight:122.186
MDL:MFCD00002910
CID:35688

2,2’-Thiodiethanol Properties

Names and Identifiers

    • 2,2'-Thiodiethanol
    • THIODIGLYCOL
    • Thiodiglycol solution
    • 2-(2-hydroxyethylsulfanyl)ethanol
    • 2,2-DIMETHYL-CHROMAN-6-SULFONYL CHLORIDE
    • 2,2-Thiodiethanol
    • 2-[(2-HYDROXYETHYL)THIO]ETHANOL
    • THIODIETHANOL
    • 2-Hydroxyethyl sulfide
    • omega,omega'-Dihydroxyethyl sulfide
    • Bis(2-hydroxyethyl)sulfide
    • Tedegyl
    • glyecinea
    • Glycine A
    • Thiodiglykol
    • THYODIGLYCOL
    • b-Thiodiglycol
    • Glyecine A
    • MDL： MFCD00002910
    • InChIKey： YODZTKMDCQEPHD-UHFFFAOYSA-N
    • Inchi： 1S/C4H10O2S/c5-1-3-7-4-2-6/h5-6H,1-4H2
    • SMILES： C(CSCCO)O
    • BRN： 1236325

Computed Properties

  • Exact Mass: 122.04000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Heavy Atom Count: 7
  • Complexity: 28.9
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: -0.29580
  • PSA: 65.76000
  • Merck: 14,9330
  • Refractive Index: 1.519-1.521
  • Boiling Point: 165 ºC (14 mmHg)
  • Melting Point: −16 °C(lit.)
  • Flash Point: Fahrenheit: 48.2 ° f
    Celsius: 9 ° c
  • Solubility: alcohol: miscible(lit.)
  • Color/Form: 1000 μg/mL in methanol
  • Color/Form: Colorless or light yellow liquid with foul smell.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Reacts with a wide variety of compounds. Flammable.
  • Solubility: It is miscible with water and alcohol. Slightly soluble in ether, benzene and carbon tetrachloride.
  • Density: 1.18

2,2’-Thiodiethanol Security Information

2,2’-Thiodiethanol Customs Data

  • HS CODE：2930909026
  • Customs Data：

    China Customs Code:

    2930909026

    Overview:

    2930909026 Thiodiglycol [di(3-Hydroxyethyl)Thioether\Thiodiethanol].Regulatory conditions:23(Import licenses for dual-use items and technologies,Export licenses for dual-use items and technologies).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    2.Import licenses for dual-use items and technologies
    3.Export licenses for dual-use items and technologies

    Summary:

    2930909026 2,2'-thiodiethanol.supervision conditions:23(import license for dual-use item and technologies,export license for dual-use item and technologies).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

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